Cas no 145166-15-0 (Benzene, 1-bromo-4-[(S)-methylsulfinyl]-)

• Product Name: Benzene, 1-bromo-4-[(S)-methylsulfinyl]-
• CAS No: 145166-15-0
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 1315563
• PubChem ID: 9601149
• Update Time: 2025-04-20

Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[(S)-methylsulfinyl]-
• F50317
• (S)-1-Bromo-4-(methylsulfinyl)benzene
• 145166-15-0

• Inchi： 1S/C7H7BrOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,1H3/t10-/m0/s1
• InChI Key： MPOPDYTWAYBUOD-JTQLQIEISA-N
• SMILES： BrC1C=CC(=CC=1)[S@](C)=O

Computed Properties

• Exact Mass: 217.94011
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Security Information

• Storage Condition：(BD447155)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides